Ponatinib tris-hydrochloride
Ponatinib tris-hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1232836-25-7
VCID:
VC0178930
InChI:
InChI=1S/C29H27F3N6O.3ClH/c1-20-5-6-22(16-21(20)8-10-25-18-33-27-4-3-11-34-38(25)27)28(39)35-24-9-7-23(26(17-24)29(30,31)32)19-37-14-12-36(2)13-15-37;;;/h3-7,9,11,16-18H,12-15,19H2,1-2H3,(H,35,39);3*1H
SMILES:
CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)CN3CCN(CC3)C)C(F)(F)F)C#CC4=CN=C5N4N=CC=C5.Cl.Cl.Cl
Molecular Formula:
C29H30Cl3F3N6O
Molecular Weight:
641.945
Ponatinib tris-hydrochloride
CAS No.: 1232836-25-7
Main Products
VCID: VC0178930
Molecular Formula: C29H30Cl3F3N6O
Molecular Weight: 641.945
| CAS No. | 1232836-25-7 |
|---|---|
| Product Name | Ponatinib tris-hydrochloride |
| Molecular Formula | C29H30Cl3F3N6O |
| Molecular Weight | 641.945 |
| IUPAC Name | 3-(2-imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methyl-N-[4-[(4-methylpiperazin-1-yl)methyl]-3-(trifluoromethyl)phenyl]benzamide;trihydrochloride |
| Standard InChI | InChI=1S/C29H27F3N6O.3ClH/c1-20-5-6-22(16-21(20)8-10-25-18-33-27-4-3-11-34-38(25)27)28(39)35-24-9-7-23(26(17-24)29(30,31)32)19-37-14-12-36(2)13-15-37;;;/h3-7,9,11,16-18H,12-15,19H2,1-2H3,(H,35,39);3*1H |
| Standard InChIKey | OCRKNUMEQCMRPU-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)CN3CCN(CC3)C)C(F)(F)F)C#CC4=CN=C5N4N=CC=C5.Cl.Cl.Cl |
| Last Modified | Aug 20 2021 |
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